BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Disposal of SA72: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SA72

Cat. No.: B8722744

The proper disposal of any chemical substance is paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information on the disposal procedures
for substances identified as "SA72." It is crucial for researchers, scientists, and drug
development professionals to recognize that "SA72" is an identifier for several distinct products
with vastly different chemical properties and associated hazards.

Crucial First Step: Identify Your Specific SA72

Before proceeding with any disposal protocol, the single most critical step is to positively
identify the specific "SA72" product in your possession. Consult the manufacturer's Safety Data
Sheet (SDS) that accompanied the product. If the SDS is not readily available, contact the
manufacturer or supplier for a copy. Misidentification can lead to improper handling and
disposal, posing significant safety risks.

Summary of Identified "SA72" Products

The following table summarizes the key characteristics of various products identified as "SA72"
or a similar designation, based on available safety data sheets. This data is intended for
comparative purposes to highlight the importance of specific identification.
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Product Name

Chemical Nature

Key Hazards

Recommended
Disposal Path

SAS72 BRAKE
CLEANER

Extremely flammable

aerosol

Extremely flammable,
Skin irritant, May
cause drowsiness or
dizziness, Toxic to

aquatic life.[1]

Dispose of as
hazardous waste. Do
not incinerate. Follow
local regulations for
aerosol container

disposal.[1]

C-EAGLE (SA 72/50)

Styrene-acrylic

copolymer emulsion

Not classified as

hazardous.

Dispose of in
accordance with local,
state, and federal
regulations. May be
suitable for landfill
disposal if non-

hazardous.

SAG™ 1572 SE

May form carbon

Wipe, scrape, or soak
up in an inert material

and put in a container

] Not specified monoxide and carbon )
Antifoam o ] for disposal. Do not
dioxide in case of fire.
allow runoff to sewer
or waterway.[2]
Dispose of in
Not a hazardous ]
) ) - ) accordance with local,
Sigma-Aldrich S7672 Not specified substance or mixture

according to GHS.

state, and federal

regulations.

MR® 72 White

Contrast Paint

Extremely flammable

aerosol

Extremely flammable,
Causes serious eye
irritation, May cause

drowsiness or

Dispose of
contaminated material
as waste according to
item 13 of the SDS.

Do not allow to enter

dizziness.[3] sewers/surface or
ground water.
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Standard Disposal Protocol for a Non-Hazardous
Laboratory Chemical

The following procedure is a general guideline for the disposal of a non-hazardous chemical
substance, based on the information for products like Sigma-Aldrich S7672. This protocol
should only be followed after confirming your specific SA72 is non-hazardous by consulting its
SDS.

Experimental Protocol: Disposal of Non-Hazardous
SA72

Objective: To safely and correctly dispose of a non-hazardous chemical agent, SA72.

Materials:

Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant
gloves.

Leak-proof, sealable waste container, appropriately labeled.

Inert absorbent material (e.g., vermiculite, sand) for spills.

Copy of the substance-specific Safety Data Sheet (SDS).
Procedure:

» Consult the SDS: Before handling, thoroughly review the Safety Data Sheet for your specific
SA72 product. Pay close attention to Section 7 (Handling and Storage), Section 8 (Exposure
Controls/Personal Protection), and Section 13 (Disposal Considerations).

o Don Personal Protective Equipment (PPE): At a minimum, wear safety glasses, a lab coat,
and chemical-resistant gloves.

o Prepare the Waste Container:

o Select a waste container that is compatible with the chemical.
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o Transfer the Waste:

o Carefully transfer the waste SA72 into the prepared waste container.

o Avoid splashing or creating dust.

o If dealing with a liquid, pour slowly and carefully. If a solid, use a scoop or spatula.
e Seal and Store the Container:

o Securely seal the waste container.

o Store the container in a designated waste accumulation area, away from incompatible
materials.

e Handle Spills:
o In case of a spill, contain the material using an inert absorbent.
o Scoop the absorbed material into the waste container.
o Clean the spill area as recommended in the SDS.

» Final Disposal:

o Arrange for the disposal of the waste container through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

o Do not dispose of the chemical down the drain unless explicitly permitted by the SDS and
local regulations.

Visualizing the Disposal Workflow

The following diagram illustrates the critical decision-making process for the proper disposal of
any substance identified as SA72.
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Preparation & Identification

Start: SA72 Disposal Task

1. Positively Identify the Specific
SA72 Product

'

2. Locate and Review the
Product-Specific SDS

Hazard A

3. Is the Substance Classified
as Hazardous in the SDS?

psessment

Yes

No

- Use Designated

Disposal Path

saol b czaidonsiiias el aiotal 4b. Follow Non-Hazardous Waste Protocol:

PPE

- Segregate Waste
- Label Container Correctly
- Contact EHS for Pickup

- Confirm with EHS if unsure
- Dispose in Accordance with
Institutional & Local Regulations

Completion

End: SA72 Properly Disposed

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of SA72, emphasizing SDS review.
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By adhering to these guidelines and prioritizing the positive identification of the specific
chemical, laboratory professionals can ensure the safe and compliant disposal of "SA72" and
contribute to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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